6-Amino-5-(3-methoxypropyl)pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile

• Molecular Formula: C13H11N7O
• Molecular Weight: 281.27 g/mol
• IUPAC Name: 6-amino-5-(3-methoxypropyl)pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile
• InChI: InChI=1S/C13H11N7O/c1-21-4-2-3-20-12(17)8(5-14)11-13(20)19-10(7-16)9(6-15)18-11/h2-4,17H2,1H3
• InChI Key: JXBXUNXDGMDNCS-UHFFFAOYSA-N
• SMILES: COCCCN1C(=C(C2=NC(=C(N=C21)C#N)C#N)C#N)N

Description

6-Amino-5-(3-methoxypropyl)pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. It is a heterocyclic compound that contains both nitrogen and carbon atoms in its structure. This compound has been synthesized using various methods and has shown potential in various scientific applications.

Mechanism of Action

The mechanism of action of 6-Amino-5-(3-methoxypropyl)pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile is not fully understood. However, it is believed to bind to DNA and RNA through hydrogen bonding and π-π interactions. This binding may lead to changes in the structure and function of nucleic acids, which could explain its potential anti-cancer activity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to selectively bind to DNA and RNA, which could lead to changes in gene expression and protein synthesis. Additionally, this compound has been shown to have potential as an anti-cancer agent, which could be due to its ability to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-Amino-5-(3-methoxypropyl)pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile in lab experiments is its ability to selectively bind to DNA and RNA. This makes it an excellent candidate for use in fluorescence microscopy and imaging of nucleic acids. Additionally, its potential anti-cancer activity makes it a promising candidate for use in cancer research. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which could limit its potential applications.

Future Directions

There are several future directions for research on 6-Amino-5-(3-methoxypropyl)pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile. One direction is to further investigate its potential as an anti-cancer agent and to understand its mechanism of action. Another direction is to explore its potential as a fluorescent probe for imaging biological systems, such as nucleic acids. Additionally, further research could be done to optimize the synthesis method for this compound and to explore its potential applications in other areas of scientific research.
Conclusion:
In conclusion, this compound is a promising compound that has shown potential in various scientific applications. Its ability to selectively bind to DNA and RNA makes it an excellent candidate for use in fluorescence microscopy and imaging of nucleic acids. Additionally, its potential anti-cancer activity makes it a promising candidate for use in cancer research. However, further research is needed to fully understand its mechanism of action and to explore its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of 6-Amino-5-(3-methoxypropyl)pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile has been achieved using various methods. One of the most common methods is the reaction between 2,3-dichloro-5,6-dicyano-1,4-benzoquinone and 3-methoxypropylamine in the presence of a base such as potassium carbonate. Another method involves the reaction between 6-amino-5-bromo-2,3-dicyanopyrazine and 3-methoxypropylamine in the presence of a palladium catalyst.

Scientific Research Applications

6-Amino-5-(3-methoxypropyl)pyrrolo[2,3-b]pyrazine-2,3,7-tricarbonitrile has shown potential in various scientific applications. One of the most promising applications is its use as a fluorescent probe for imaging biological systems. This compound has been shown to selectively bind to DNA and RNA, making it an excellent candidate for use in fluorescence microscopy and imaging of nucleic acids. Additionally, this compound has been shown to have potential as an anti-cancer agent due to its ability to inhibit the growth of cancer cells.